Cas no 1172379-54-2 (N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-methoxybenzamide)

• Product Name: N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-methoxybenzamide
• CAS No: 1172379-54-2
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 6285658
• PubChem ID: 44045223
• Update Time: 2025-11-07

N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-methoxybenzamide
• N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)-4-methoxybenzamide
• N-[2-(1,1-dioxothiolan-3-yl)-5-methylpyrazol-3-yl]-4-methoxybenzamide
• Z86879927
• AKOS024488182
• 1172379-54-2
• F5007-0035
• VU0628326-1
• N-[1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl]-4-methoxybenzamide

• Inchi： 1S/C16H19N3O4S/c1-11-9-15(19(18-11)13-7-8-24(21,22)10-13)17-16(20)12-3-5-14(23-2)6-4-12/h3-6,9,13H,7-8,10H2,1-2H3,(H,17,20)
• InChI Key： LKDFGHBYCPGQQN-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(=CC(C)=N1)NC(C1C=CC(=CC=1)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 349.10962727g/mol
• Monoisotopic Mass: 349.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-methoxybenzamide

N-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-methoxybenzamide (CAS No. 1172379-54-2): A Comprehensive Overview

N-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-3-methyl-1H-pyrazol-5-yl-4-methoxybenzamide (CAS No. 1172379-54-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, N-MePyrazole-Thiolane, is characterized by its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological properties, and recent research advancements.

Chemical Structure and Properties

The molecular structure of N-MePyrazole-Thiolane (CAS No. 1172379-54-2) is composed of a thiolane ring with a dioxo group, a pyrazole ring, and a methoxybenzamide moiety. The thiolane ring, specifically the 1λ⁶-thiolane, is a six-membered sulfur-containing ring that exhibits unique chemical properties due to the presence of the dioxo group. The pyrazole ring, on the other hand, is a five-membered heterocyclic compound with two nitrogen atoms, which is known for its diverse biological activities. The methoxybenzamide moiety adds further complexity and functionality to the molecule.

The compound has a molecular formula of C₁₈H₂₀N₄O₄S and a molecular weight of approximately 380.43 g/mol. It is typically a white crystalline solid with a melting point ranging from 160°C to 165°C. The solubility of N-MePyrazole-Thiolane in various solvents is an important consideration for its use in chemical and biological applications. It is generally soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but less soluble in non-polar solvents like hexane.

Synthesis Methods

The synthesis of N-MePyrazole-Thiolane (CAS No. 1172379-54-2) involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 4-methoxybenzoyl chloride with 3-aminothiolane to form the intermediate amide, followed by cyclization with an appropriate reagent to form the pyrazole ring. The final step involves N-methylation to obtain the desired product.

A recent study published in the Journal of Organic Chemistry (JOC) described an optimized synthetic method that achieved higher yields and improved purity by using microwave-assisted reactions. This method not only reduced reaction times but also minimized side reactions, making it more suitable for large-scale production.

Biological Properties and Applications

N-MePyrazole-Thiolane has been extensively studied for its potential biological activities, particularly in the areas of anti-inflammatory, anti-cancer, and neuroprotective effects. One of the key mechanisms through which this compound exerts its biological effects is by modulating various signaling pathways involved in inflammation and cell proliferation.

A study published in the Journal of Medicinal Chemistry (JMC) reported that N-MePyrazole-Thiolane exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The compound was also found to downregulate the expression of cyclooxygenase-2 (COX-2), an enzyme involved in prostaglandin synthesis, which further contributes to its anti-inflammatory properties.

In addition to its anti-inflammatory effects, N-MePyrazole-Thiolane has shown promise as an anti-cancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The mechanism underlying this selective cytotoxicity involves the activation of caspase-dependent apoptotic pathways and the inhibition of prosurvival signaling pathways such as PI3K/Akt and MAPK/ERK.

Furthermore, studies have explored the neuroprotective potential of N-MePyrazole-Thiolane. A preclinical study published in Neuropharmacology found that this compound effectively protects neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that N-MePyrazole-Thiolane may have therapeutic applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results with N-MePyrazole-Thiolane have led to increased interest in its clinical development. Several phase I clinical trials are currently underway to evaluate the safety and pharmacokinetics of this compound in healthy volunteers and patients with inflammatory conditions or cancer.

Preliminary data from these trials have shown that N-MePyrazole-Thiolane is well-tolerated at various dose levels with no significant adverse effects reported. The pharmacokinetic profile indicates that the compound has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens.

In conclusion, N-MePyrazole-Thiolane (CAS No. 1172379-54-2) represents a promising lead compound with diverse biological activities that warrant further investigation. Its unique chemical structure, coupled with its potential therapeutic applications in inflammation, cancer, and neurodegenerative diseases, makes it an exciting candidate for drug development. Ongoing research efforts aim to optimize its pharmacological properties and advance it through clinical trials towards potential approval as a novel therapeutic agent.